Cas no 21840-38-0 (1,3,5-Triazine-2,4,6-triamine,N2,N4,N6-tris(1,1,3,3-tetramethylbutyl)-)

• Product Name: 1,3,5-Triazine-2,4,6-triamine,N2,N4,N6-tris(1,1,3,3-tetramethylbutyl)-
• CAS No: 21840-38-0
• MF: C₂₇H₅₄N₆
• MW: 462.757866382599
• CID: 284758
• PubChem ID: 228132
• Update Time: 2025-04-19

1,3,5-Triazine-2,4,6-triamine,N2,N4,N6-tris(1,1,3,3-tetramethylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4,6-triamine,N2,N4,N6-tris(1,1,3,3-tetramethylbutyl)-
• 2-N,4-N,6-N-tris(2,4,4-trimethylpentan-2-yl)-1,3,5-triazine-2,4,6-triamine
• AC1L5G00
• AC1Q4VVD
• AR-1K0989
• CTK8H6236
• N,N',N''-tris-(1,1,3,3-tetramethyl-butyl)-[1,3,5]triazine-2,4,6-triamine
• n,n',n''-tris(2,4,4-trimethylpentan-2-yl)-1,3,5-triazine-2,4,6-triamine
• N2,N4,N6-Tris-(1,1,3,3-tetramethylbutyl)-melamin
• NSC20763
• NSC26765
• SureCN4303475
• NSC-20763
• DTXSID00281211
• N2,N4,N6 -tris(1,1,3,3-tetramethylbutyl)melamine
• DBUFHHJVYLAZLZ-UHFFFAOYSA-N
• SCHEMBL4303475
• 21840-38-0
• NSC-26765

• Inchi： 1S/C27H54N6/c1-22(2,3)16-25(10,11)31-19-28-20(32-26(12,13)17-23(4,5)6)30-21(29-19)33-27(14,15)18-24(7,8)9/h16-18H2,1-15H3,(H3,28,29,30,31,32,33)
• InChI Key： DBUFHHJVYLAZLZ-UHFFFAOYSA-N
• SMILES： N(C1N=C(N=C(N=1)NC(C)(C)CC(C)(C)C)NC(C)(C)CC(C)(C)C)C(C)(C)CC(C)(C)C

Computed Properties

• Exact Mass: 462.44142
• Monoisotopic Mass: 462.441
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 0.975
• Boiling Point: 546.7°Cat760mmHg
• Flash Point: 284.4°C
• Refractive Index: 1.529
• PSA: 74.76